2-cyano-3-(4-methoxyanilino)-N-({[(4-nitrobenzyl)oxy]imino}methyl)acrylamide

• IUPAC Name: 2-cyano-3-(4-methoxyanilino)-N-[(4-nitrophenyl)methoxyiminomethyl]prop-2-enamide
• InChI: InChI=1S/C19H17N5O5/c1-28-18-8-4-16(5-9-18)21-11-15(10-20)19(25)22-13-23-29-12-14-2-6-17(7-3-14)24(26)27/h2-9,11,13,21H,12H2,1H3,(H,22,23,25)
• InChI Key: RMNDDVHITQMLPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=C(C#N)C(=O)NC=NOCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C19H17N5O5
• Molecular Weight: 395.4 g/mol

Description

The compound “2-cyano-3-(4-methoxyanilino)-N-({[(4-nitrobenzyl)oxy]imino}methyl)acrylamide” is an organic compound containing several functional groups, including a cyano group (-CN), a methoxy group (-OCH3), an anilino group (a derivative of aniline), a nitrobenzyl group (a benzyl group with a nitro substituent), and an acrylamide group (a derivative of acrylic acid). These functional groups could confer a variety of chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the various functional groups would likely result in a complex three-dimensional structure. The exact structure would depend on factors such as the spatial arrangement of the groups and the presence of any chiral centers.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the cyano group might undergo reactions such as hydrolysis or reduction. The nitro group is typically reactive and might participate in reduction reactions or nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. For example, the presence of polar groups like -CN and -NO2 could increase the compound’s polarity and potentially its solubility in polar solvents.

Scientific Research Applications

Lasing Applications

. Bionet1_000797 could be explored for amplified spontaneous emission (ASE) and optically pumped lasing, leveraging its molecular structure for light confinement and lasing performance.

Dye-Sensitized Solar Cells (DSSCs)

. Bionet1_000797, with its complex structure, might offer high conversion efficiencies when applied as a dye in solar cells, contributing to the development of more efficient renewable energy sources.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a particular chemical process), it’s difficult to comment on its mechanism of action. The compound’s effects would depend on how it interacts with other substances in its environment.

Future Directions

The potential applications and future directions for this compound would depend on its properties and how it interacts with other substances. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.